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Compound of Interest

Compound Name: DIRECT BROWN 210

Cat. No.: B1175307 Get Quote

CAS Number: 12222-29-6

This technical guide provides an in-depth overview of the core physicochemical characteristics

of C.I. Direct Brown 210. The information is intended for researchers, scientists, and

professionals in drug development and other relevant industries who require detailed technical

data on this compound. This document outlines its properties, standardized experimental

methodologies, and key safety protocols.

Summary of Physicochemical Properties
Direct Brown 210 is a water-soluble anionic dyestuff belonging to the azo class of dyes. It is

primarily used for dyeing cellulosic fibers such as cotton, paper, leather, and silk.[1] The

quantitative properties are summarized in the table below.
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Property Value References

CAS Number 12222-29-6

C.I. Number 22311 [2]

Synonyms
Direct Fast Brown GTL,

Kayarus Supra Brown GTL
[3][4]

Appearance Brown Powder [3]

Hue Brown / Dark Red-Light Brown [2]

Molecular Formula

Multiple reported:

C29H19N5Na2O7S,

C24H20N2O3,

C43H24CuN8Na4O17S4

[2][3][5]

Solubility
Soluble in water; Soluble in

concentrated sulfuric acid
[1][3]

Dye Content / Purity >98% / 99% minimum [1]

Light Fastness 7-8 (on an 8-point scale)

Washing Fastness 3-4 (on a 5-point scale)

Moisture Content < 1.5% [1]

Odor Odorless [1]

Melting/Boiling Point Undetermined / Not Available

Chemical Stability
Stable under normal

temperatures and pressures

Note on Molecular Formula: There are conflicting reports regarding the precise molecular

formula, which may be due to the commercial product being a mixture or having different salt

forms. Researchers should verify the structure through analytical methods if elemental

composition is critical.
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The following sections detail generalized experimental protocols for determining the key

physicochemical characteristics of direct dyes like Direct Brown 210. These are based on

internationally recognized standards.

Determination of Water Solubility
This protocol outlines a standard filter test to assess the solubility of the dye in water.

Objective: To determine the solubility and the presence of insoluble matter in a dye sample.

Materials:

Direct Brown 210 sample

Deionized water

Analytical balance

Beakers and graduated cylinders

Heating plate with magnetic stirrer

Whatman No. 2 filter paper (or equivalent)

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Prepare a dye solution of a specified concentration (e.g., 10 g/L) by dissolving a precisely

weighed amount of Direct Brown 210 in a known volume of deionized water.

Heat the solution to a specified temperature (e.g., 70-80°C) while stirring continuously for a

set period to ensure complete dissolution.[6]

Pre-weigh a dry Whatman No. 2 filter paper.
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Filter the prepared dye solution through the pre-weighed filter paper using a vacuum filtration

apparatus.

Wash the filter paper with a small amount of hot deionized water to ensure all soluble dye

has passed through.

Carefully remove the filter paper and dry it in an oven at 105°C until a constant weight is

achieved.[7]

The difference between the final and initial weight of the filter paper indicates the mass of

insoluble matter.

Solubility is assessed based on the amount of residue and the time taken for the solution to

pass through the filter. A fast filtration time with minimal residue indicates good solubility.[6]

Determination of Dye Content (Strength) via UV-Visible
Spectrophotometry
This protocol uses UV-Visible spectroscopy to determine the relative strength of the dye based

on its light absorbance, following the Beer-Lambert law.

Objective: To quantify the dye concentration in a solution and assess its tinctorial strength.

Materials:

Direct Brown 210 sample

Deionized water

Volumetric flasks and pipettes

UV-Visible Spectrophotometer

Cuvettes

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.alfa-chemistry.com/dyes/services/determination-of-insoluble-content-in-dyes.html
https://www.fsw.cc/choose-best-dye-tests-lab/
https://www.benchchem.com/product/b1175307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Standard Solutions: Prepare a stock solution by accurately weighing a

standard sample of Direct Brown 210 and dissolving it in a 100 mL volumetric flask with

deionized water. From this stock, create a series of dilutions with known concentrations.[8]

Determine Maximum Wavelength (λmax): Scan one of the standard solutions across the

visible spectrum (approx. 400-700 nm) to identify the wavelength of maximum absorbance

(λmax).[9]

Generate Calibration Curve: Measure the absorbance of each standard solution at the

determined λmax. Plot a graph of absorbance versus concentration. This will generate a

standard calibration curve.[10]

Measure Unknown Sample: Prepare a solution of the test sample of Direct Brown 210 using

the same method as the standards. Ensure its absorbance falls within the linear range of the

calibration curve; dilute if necessary.[10]

Calculate Dye Content: Measure the absorbance of the test sample at λmax. Use the

calibration curve to determine its concentration. The relative strength can be calculated by

comparing this concentration to that of a reference standard.[8][9]

Color Fastness to Light (ISO 105-B02)
This protocol describes the method for assessing the resistance of the dye on a substrate to

fading when exposed to a standardized artificial light source.

Objective: To determine the light fastness rating of the dyed material.

Materials:

Dyed textile specimen (e.g., cotton dyed with Direct Brown 210)

ISO blue wool references (standards 1-8)[11]

Xenon arc lamp apparatus with a window-glass filter[12][13]

Masking cards

Grey Scale for assessing color change (ISO 105-A02)
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Procedure:

Sample Preparation: Mount the dyed textile specimen and a set of blue wool references on

cardboard masks. Cover a portion of each sample and reference to serve as the unexposed

original.[13]

Exposure: Place the mounted specimens in a xenon arc weathering instrument. The

apparatus should be set to simulate daylight through window glass under controlled

conditions of temperature and humidity as specified in ISO 105-B02.[1][12]

Evaluation: Expose the samples to the light until a specified color change is observed on the

blue wool references. The color change of the test specimen is then compared against the

changes in the blue wool references.[14]

Rating: The light fastness rating is the number of the blue wool reference that shows a

similar degree of fading (contrast) as the test specimen when assessed using the Grey

Scale.[11] A rating of 7-8, as reported for Direct Brown 210, indicates very high resistance

to light fading.

Experimental and Logical Workflows
The following diagrams illustrate standardized workflows relevant to the characterization and

application of Direct Brown 210.
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start_end process io decision sub Start: Weigh Cotton Substrate

Prepare Dye Bath:
- Water at 40°C

- Add Wetting & Sequestering Agents

Add Pre-dissolved
Direct Brown 210 Solution

Add Soda Ash (Alkali)

Raise Temperature to 90-95°C
(Rate: ~2°C/min)

Add Electrolyte (e.g., NaCl)
in installments to promote exhaustion

Hold at 90-95°C for 45-60 min

Cool down to 60-70°C

Rinse with Cold Water

Optional: After-treatment with
Dye Fixing Agent to improve fastness

Dry the Dyed Fabric

End: Dyed Cotton Fabric

Click to download full resolution via product page

Fig. 1: General Protocol for Dyeing Cotton with Direct Brown 210.
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start_end process io decision sub Start: Prepare Samples

Mount Dyed Specimen and
Blue Wool References (1-8) on cards

Cover a portion of each sample
to serve as an unexposed control

Place in Xenon Arc Weatherometer
(Simulating daylight, ISO 105-B02 conditions)

Expose until a specified color
change is achieved on a target

Blue Wool Reference

Remove samples from chamber

Assess color change of the specimen
against the Blue Wool References

Use Grey Scale (ISO 105-A02)
to compare contrast between

exposed and unexposed areas

Assign Light Fastness Rating:
The number of the Blue Wool
that shows equivalent fading

End: Report Rating (1-8)

Click to download full resolution via product page

Fig. 2: Workflow for Light Fastness Testing (ISO 105-B02).
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Safety and Handling
A summary of safety information compiled from Material Safety Data Sheets (MSDS) is

provided below. Users must consult the full MSDS before handling.

Hazard Identification: The substance is a brown, odorless powder. It may be harmful if

swallowed and can cause irritation to the eyes, skin, and respiratory tract. It may form

combustible dust concentrations in air.

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.

Skin: Wash off with soap and plenty of water.

Ingestion: If the victim is conscious, give 2-4 cupfuls of water or milk. Do not induce

vomiting. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Handling: Use with adequate ventilation and avoid dust generation. Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a respirator if

dust is present.

Storage: Store in a cool, dry place in tightly sealed containers. Keep away from incompatible

materials such as strong oxidizing and reducing agents.

Stability: The product is stable under normal storage conditions. Hazardous decomposition

products may include irritating and toxic fumes and gases during a fire.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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